Cas no 1630035-51-6 (METHYL 2-METHYL-3-[4-(TRIFLUOROMETHOXY)PHENYL]BENZOATE)

• Product Name: METHYL 2-METHYL-3-[4-(TRIFLUOROMETHOXY)PHENYL]BENZOATE
• CAS No: 1630035-51-6
• MF: C₁₆H₁₃F₃O₃
• MW: 310.27
• CID: 5249840
• Update Time: 2026-03-09

METHYL 2-METHYL-3-[4-(TRIFLUOROMETHOXY)PHENYL]BENZOATE Chemical and Physical Properties

Names and Identifiers

• METHYL 2-METHYL-3-[4-(TRIFLUOROMETHOXY)PHENYL]BENZOATE

• Inchi： 1S/C16H13F3O3/c1-10-13(4-3-5-14(10)15(20)21-2)11-6-8-12(9-7-11)22-16(17,18)19/h3-9H,1-2H3
• InChI Key： UNEFYAAXVNDFPD-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC(F)(F)F)C=C2)=CC=CC(C(OC)=O)=C1C

Additional information on METHYL 2-METHYL-3-[4-(TRIFLUOROMETHOXY)PHENYL]BENZOATE

Comprehensive Overview of METHYL 2-METHYL-3-[4-(TRIFLUOROMETHOXY)PHENYL]BENZOATE (CAS No. 1630035-51-6)

METHYL 2-METHYL-3-[4-(TRIFLUOROMETHOXY)PHENYL]BENZOATE (CAS No. 1630035-51-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring a trifluoromethoxy substituent, is widely studied for its potential applications in drug discovery and material science. Its molecular framework combines a benzoate core with a methyl group and a trifluoromethoxyphenyl moiety, making it a versatile intermediate for synthesizing bioactive molecules.

The compound’s CAS No. 1630035-51-6 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Researchers are particularly interested in its role as a building block for fluorinated compounds, which are pivotal in developing therapeutics with enhanced metabolic stability and bioavailability. The trifluoromethoxy group, in particular, is known to improve lipophilicity and membrane permeability, traits highly valued in drug design.

In recent years, the demand for fluorinated aromatic compounds like METHYL 2-METHYL-3-[4-(TRIFLUOROMETHOXY)PHENYL]BENZOATE has surged, driven by trends in precision medicine and sustainable agriculture. This compound aligns with the growing focus on green chemistry, as its synthesis often involves catalytic methods to minimize waste. Additionally, its potential applications in crop protection and pharmaceutical intermediates make it a subject of ongoing innovation.

From a technical perspective, the compound’s stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry. Its methyl ester functionality allows for further derivatization, enabling the creation of libraries of analogs for biological testing. This adaptability is crucial for addressing challenges in targeted drug delivery and selective pest control, areas where specificity and efficiency are paramount.

The synthesis of METHYL 2-METHYL-3-[4-(TRIFLUOROMETHOXY)PHENYL]BENZOATE typically involves palladium-catalyzed cross-coupling reactions, a topic of interest in catalysis research. Such methods are not only efficient but also align with the principles of atom economy, reducing the environmental footprint of chemical production. These advancements resonate with the broader push toward sustainable synthesis in the chemical industry.

In summary, METHYL 2-METHYL-3-[4-(TRIFLUOROMETHOXY)PHENYL]BENZOATE (CAS No. 1630035-51-6) represents a convergence of innovation in fluorine chemistry, drug development, and agrochemical design. Its multifaceted applications and compatibility with modern synthetic techniques position it as a valuable asset in both academic and industrial settings. As research continues, this compound is likely to play an even greater role in addressing global challenges in health and agriculture.